Cas no 2228381-48-2 (tert-butyl N-5-(but-3-yn-1-yl)-2,3-dimethoxyphenylcarbamate)

• Product Name: tert-butyl N-5-(but-3-yn-1-yl)-2,3-dimethoxyphenylcarbamate
• CAS No: 2228381-48-2
• MF: C₁₇H₂₃NO₄
• MW: 305.36882519722
• CID: 6240644
• PubChem ID: 165662506
• Update Time: 2025-05-19

tert-butyl N-5-(but-3-yn-1-yl)-2,3-dimethoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(but-3-yn-1-yl)-2,3-dimethoxyphenylcarbamate
• 2228381-48-2
• EN300-1884368
• tert-butyl N-[5-(but-3-yn-1-yl)-2,3-dimethoxyphenyl]carbamate

• Inchi： 1S/C17H23NO4/c1-7-8-9-12-10-13(15(21-6)14(11-12)20-5)18-16(19)22-17(2,3)4/h1,10-11H,8-9H2,2-6H3,(H,18,19)
• InChI Key： KGDPXRRCXWCEIK-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(=CC(=C1)CCC#C)OC)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 305.16270821g/mol
• Monoisotopic Mass: 305.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 56.8Ų

Additional information on tert-butyl N-5-(but-3-yn-1-yl)-2,3-dimethoxyphenylcarbamate

Comprehensive Guide to tert-butyl N-5-(but-3-yn-1-yl)-2,3-dimethoxyphenylcarbamate (CAS No. 2228381-48-2)

tert-butyl N-5-(but-3-yn-1-yl)-2,3-dimethoxyphenylcarbamate (CAS No. 2228381-48-2) is a specialized organic compound that has garnered significant interest in pharmaceutical and chemical research. This compound, featuring a unique combination of a tert-butyl carbamate group and a but-3-yn-1-yl side chain, is widely utilized in the synthesis of complex molecules. Its structural attributes make it a valuable intermediate in drug discovery and material science applications.

The growing demand for tert-butyl N-5-(but-3-yn-1-yl)-2,3-dimethoxyphenylcarbamate is driven by its versatility in organic synthesis. Researchers frequently inquire about its solubility, stability, and reactivity under various conditions, as these properties are critical for optimizing synthetic pathways. Additionally, its role in click chemistry and cross-coupling reactions has made it a subject of extensive study, aligning with current trends in green chemistry and sustainable synthesis.

One of the most searched questions related to this compound is: "What are the applications of tert-butyl N-5-(but-3-yn-1-yl)-2,3-dimethoxyphenylcarbamate in drug development?" The answer lies in its ability to serve as a building block for bioactive molecules, particularly in the design of kinase inhibitors and other therapeutic agents. Its dimethoxyphenyl moiety enhances binding affinity, making it a preferred choice for medicinal chemists.

Another trending topic is the scalability of synthesizing tert-butyl N-5-(but-3-yn-1-yl)-2,3-dimethoxyphenylcarbamate. Industrial-scale production requires careful consideration of cost-efficiency and yield optimization, which are frequently discussed in academic and industrial forums. Recent advancements in catalytic methods have improved the accessibility of this compound, addressing challenges associated with traditional synthetic routes.

From a market perspective, the demand for tert-butyl N-5-(but-3-yn-1-yl)-2,3-dimethoxyphenylcarbamate is expected to rise due to its expanding applications in bioconjugation and proteomics. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of research institutions and pharmaceutical developers. Its compatibility with high-throughput screening techniques further enhances its appeal in modern drug discovery pipelines.

For researchers seeking analytical data on tert-butyl N-5-(but-3-yn-1-yl)-2,3-dimethoxyphenylcarbamate, techniques such as NMR spectroscopy, HPLC, and mass spectrometry are commonly employed. These methods ensure purity validation and structural confirmation, which are essential for reproducibility in scientific studies. Discussions on storage conditions and handling precautions are also prevalent, emphasizing the need for proper laboratory practices.

In summary, tert-butyl N-5-(but-3-yn-1-yl)-2,3-dimethoxyphenylcarbamate (CAS No. 2228381-48-2) stands out as a multifaceted compound with broad utility in pharmaceutical research, material science, and chemical synthesis. Its relevance in contemporary scientific inquiries, coupled with its adaptability to emerging technologies, ensures its continued prominence in the chemical industry. As research progresses, this compound is poised to play a pivotal role in the development of next-generation therapeutics and functional materials.